1-Acetyl-3-(pyridin-3-yl)methylene-piperazine-2,5-dione

• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 1-acetyl-3-(pyridin-3-ylmethylidene)piperazine-2,5-dione
• InChI: InChI=1S/C12H11N3O3/c1-8(16)15-7-11(17)14-10(12(15)18)5-9-3-2-4-13-6-9/h2-6H,7H2,1H3,(H,14,17)
• InChI Key: NJDPZKFXNDIJSY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(=O)NC(=CC2=CN=CC=C2)C1=O

Description

1-Acetyl-3-(pyridin-3-yl)methylene-piperazine-2,5-dione is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Acetyl-3-(pyridin-3-yl)methylene-piperazine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Acetyl-3-(pyridin-3-yl)methylene-piperazine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add DMF (60 mL) to a mixture of 1,4-diacetyl-piperazine-2,5-dione (5.94 g, 30 mmol) and 3-pyridinecarboxaldehyde (12.84 g, 120 mmol). Cool to 0° C. Add portionwise over 20 min a solution of potassium tert-butoxide (3.36 g, 30 mmol) in tert-butanol (60 mL) to this solution. Warm to room temperature and stir for 2 h. Pour the mixture into water (400 mL) and filter. Wash with water three times, then with hexanes to obtain the title compound as a yellow powder (4.0 g, 54%): 1H NMR (DMSO-d6) δ 2.51 (s, 3H), 4.37 (s, 2H), 6.95 (s, 1H), 7.43 (dd, 1H), 7.96 (d, 1H1), 8.50 (d, 1H), 8.73 (s, 1H), 10.64 (bs, 1H).